CC-8490
Description
A benzopyran with potential antineoplastic activity. CC-8490 acts as a selective estrogen receptor modulator (SERM), inhibiting the proliferation of estrogen-sensitive breast cancer cells. This agent also inhibits growth and induces apoptosis of glioblastoma cells via a mechanism independent of estrogen receptor-related mechanisms.
Scientific Research Applications
Preclinical Antitumor Activity
- CC-8490 has shown significant antitumor activity in preclinical studies. It exhibits potent SERM activity in bone and breast cancer cell lines expressing estrogen receptors.
- It has been discovered that CC-8490 induces apoptosis and inhibits tumor growth in U87 glioblastoma tumors, both subcutaneously implanted and intracranial, prolonging survival in mice models.
- In a panel of 15 cancer cell lines representing various tumor types (glioblastoma, leukemia, breast, colon, prostate, pancreatic ovarian, non-small cell, and uterine cancers), CC-8490 and its analogs inhibited proliferation with low micromolar IC50 values.
- CC-8490 has also been tested in SCID mouse xenograft models of human cancer cell lines, showing dose-dependent inhibition of tumor growth in glioblastoma, non-small cell lung cancer, colon, and breast cancers (Narla et al., 2005).
Apoptosis Induction in Glioma Cells
- Tamoxifen, another SERM, is known for its cytotoxic activity against glioma cells. CC-8490, similar to Tamoxifen, induces glioma cell apoptosis in a dose- and time-dependent manner.
- This apoptotic effect was observed in vitro and in vivo, where CC-8490 suppressed tumor growth and extended survival in glioma xenograft models.
- Interestingly, the glioma cell lines examined did not express estrogen receptors, suggesting that the mechanism for CC-8490–induced apoptosis is independent of the ER signaling pathway (Hui et al., 2004).
properties
Product Name |
CC-8490 |
|---|---|
Molecular Formula |
C20H15F6N3O3S2 |
Appearance |
Solid powder |
synonyms |
CC8490; CC 8490; CC-8490; SPC8490; SPC-8490; SPC 8490.; NONE |
Origin of Product |
United States |
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